molecular formula C9H7BrFNO B6162830 5-bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one CAS No. 2167892-87-5

5-bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one

Cat. No.: B6162830
CAS No.: 2167892-87-5
M. Wt: 244.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one is a heterocyclic organic compound that contains a quinoline ring system . It is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and chloroform . It exhibits weak acidity with a pKa value of 9.15 .


Synthesis Analysis

The synthesis of this compound can be achieved through various synthetic routes, including the Pictet-Spengler reaction, Fischer indole synthesis, and reductive amination . A new method for the preparation of tetrahydroquinolin-2-one derivatives involves a two-step reaction between enaminones and acylating agents, immediately followed by electrophilic cyclization . This process is facilitated by the use of acyl Meldrum’s acids .


Molecular Structure Analysis

The molecular formula of this compound is C9H9BrFN . The structure of this compound includes a quinoline ring system .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a two-step reaction between enaminones and acylating agents, immediately followed by electrophilic cyclization . This process is facilitated by the use of acyl Meldrum’s acids .


Physical And Chemical Properties Analysis

This compound is a white crystalline solid . It is soluble in common organic solvents such as ethanol, methanol, and chloroform . It exhibits weak acidity with a pKa value of 9.15 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one involves the condensation of 2-amino-3-bromo-4-fluorobenzaldehyde with cyclohexanone followed by cyclization and reduction.", "Starting Materials": [ "2-amino-3-bromo-4-fluorobenzaldehyde", "cyclohexanone", "sodium borohydride", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-bromo-4-fluorobenzaldehyde with cyclohexanone in the presence of acetic acid and sodium acetate to form 5-bromo-7-fluoro-1-(cyclohexylamino)-1,2,3,4-tetrahydroquinolin-2-one.", "Step 2: Cyclization of the intermediate product in ethanol to form 5-bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one.", "Step 3: Reduction of the final product using sodium borohydride in ethanol to obtain 5-bromo-7-fluoro-1,2,3,4-tetrahydroquinolin-2-one." ] }

2167892-87-5

Molecular Formula

C9H7BrFNO

Molecular Weight

244.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.